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Mare basalts returned by the Chang’E-5 (CE5) mission extend the duration of lunar volcanism almost one billion years longer than previously dated. Recent studies demonstrated that the young volcanism was related neither to radiogenic heating nor to hydrous melting. These findings beg the question of how the young lunar volcanism happened. Here we perform high-precision minor element analyses of olivine in the CE5 basalts, focusing on Ni and Co. Our results reveal that the CE5 basalt olivines have overall lower Ni and Co than those in the Apollo low-Ti basalts. The distinctive olivine chemistry with recently reported bulk-rock chemistry carries evidence for more late-stage clinopyroxene-ilmenite cumulates of the lunar magma ocean (LMO) in the CE5 mantle source. The involvement of these Fe-rich cumulates could lower the mantle melting temperature and produce low MgO magma, inhibiting Ni and Co partitioning into the magma during lunar mantle melting and forming low Ni and Co olivines for the CE5 basalts. Moreover, the CE5 olivines show a continuous decrease of Ni and Co with crystallization proceeding. Fractional crystallization modeling indicates that Co decreasing with crystallization resulted from CaO and TiO2 enrichment (with MgO and SiO2 depletion) in the CE5 primary magma. This further supports the significant contribution of late-stage LMO cumulates to the CE5 volcanic formation. We suggest that adding easily melted LMO components resulting in mantle melting point depression is a key pathway for driving prolonged lunar volcanism. This study highlights the usefulness of olivine for investigating magmatic processes on the Moon.

Topological boundary states, the smoking gun of topological insulators (TIs), have been widely investigated in a variety of settings [1], [2]. Among the youngest members of this seemingly growing family, we have higher-order topological insulators (HOTIs) whose lower-dimensional topological corner states violate the conventional bulk-boundary correspondence [3]. Benefiting from cunningly contrived designs and the aid of 3D printing, sonic crystals (SCs) have served as ideal platforms to study topological properties in an acoustic context. Among them, prototypical models to achieve two-dimensional (2D) acoustic HOTIs include Su-Schrieffer-Heeger (SSH) model and quadrupole TI [4], where the degenerate corner states are observed within a single band gap and are typically characterized by a binary topological invariant (zero for trivial and one for nontrivial).

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Discrepancies in diagnostic biomarkers for Alzheimer’s Disease (AD) may arise from racial disparities, risk factors, or lifestyle differences. Moreover, there has been a lack of systematic and multicenter studies to evaluate baselines of the AD biomarkers in Chinese populations. Thus, there is an urgent need for research to investigate the effectiveness of blood biomarkers for AD, specifically in the Chinese Han population, using a multicenter approach. In the present multicenter-based cross-sectional and longitudinal study, we evaluated 817 blood samples from 6 different clinical centers. We measured plasma amyloid beta (Aβ)-40, Aβ42, phosphorylated tau 181 (pTau), total tau (tTau), serum neurofilament light (NFL), and glial fibrillary acidic protein (GFAP). Additionally, 18F-florbetapir positron electron tomography and magnetic resonance imaging were also performed. A combination of the APOE genotype with plasma pTau and serum GFAP demonstrated exceptional performance in distinguishing Aβ status. Furthermore, baseline GFAP levels exhibited a strong association with cognitive decline over time and brain atrophy, with higher GFAP levels predicting a faster rate of neurodegeneration. In summary, these results validate the practicality of blood biomarkers in the Chinese Han population, encompassing various regions within China. Additionally, they emphasize the potential of pTau and GFAP as non-invasive methods for detecting and screening AD at an early stage.

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Gut microbiota dysbiosis is associated with the development of rheumatoid arthritis (RA). Sinomenine (SIN) is an effective immunosuppressive and anti-inflammatory drug used for treating RA, but how SIN regulates gut microbiota to alleviate RA remains underexplored. To identify the critical gut microbial species and microbial metabolites associated with the RA-protective effects of SIN, the microbiota-dependent anti-RA effects of SIN were assessed by 16S rRNA gene sequencing, antibiotic treatment, and fecal microbiota transplantation. Metabolomics analysis, transcriptional analysis, and targeted bacteria/metabolites gavage were conducted to explore how SIN intervention regulates gut microbiota to reduce the severity of RA. SIN could restore intestinal microbial balance by mainly modulating the abundance of Lactobacillus, and significantly relieve collagen-induced arthritis (CIA) symptoms in a gut microbiota-dependent manner. SIN significantly elevated microbial tryptophan metabolites indole-3-acrylic acid (IA), indole-3-propionic acid (IPA), and indole-3-acetic acid (IAA). Tryptophan metabolites supplementation could activate aryl hydrocarbon receptor (AhR) and regulate Th17/Treg balance in CIA rats. Intriguingly, SIN relieved the arthritis symptoms involving the enrichment of two beneficial anti-CIA Lactobacillus species, L. paracasei and L. casei by mono-colonization. The promising therapeutic function of SIN was mostly attributed to the activation of AhR by explicitly targeting the Lactobacillus and microbial tryptophan metabolites. The intestinal bacterium L. paracasei and L. casei may be used to reduce the severity of CIA.